2-(5-methylfuran-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide

Specification

• CAS No.: 5702-58-9
• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol
• IUPAC Name: 2-(5-methylfuran-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide
• Standard InChI: InChI=1S/C19H15N3O3/c1-11-7-8-17(24-11)16-10-14(13-5-3-4-6-15(13)20-16)19(23)21-18-9-12(2)25-22-18/h3-10H,1-2H3,(H,21,22,23)
• Standard InChI Key: CQEVWHCSUIJWTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NOC(=C4)C

Introduction

2-(5-methylfuran-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide is a complex organic molecule that integrates multiple functional groups, contributing to its potential biological activity and applications in scientific research. This compound is characterized by a quinoline core, a furan ring, and an oxazole moiety, making it of interest in medicinal chemistry.

Synthesis

The synthesis of 2-(5-methylfuran-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry are often employed to confirm the structure of the synthesized compound.

Applications in Medicinal Chemistry

Given its complex structure and potential biological activities, this compound is of interest in medicinal chemistry. It could serve as a scaffold for designing new synthetic agents with targeted biological activities. The unique combination of functional groups and heterocyclic rings confers distinct chemical reactivity and potential biological activities, making it a valuable subject for further research.

Comparison with Similar Compounds

Compound	Key Features	Biological Activity
2-(5-methylfuran-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)quinoline-4-carboxamide	Quinoline core, furan ring, oxazole moiety	Potential antimicrobial, anti-inflammatory, anticancer
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Thiazole and isoindoline rings, acryloyl group	Antimitotic activity against human tumor cells
3-hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-1-(5-methyl-1,2-oxazol-3-yl)-5-(pyridin-3-yl)-1,5-dihydro-2H-pyrrol-2-one	Pyrrolone core, furan and oxazole moieties	Potential antimicrobial, anti-inflammatory, anticancer